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Compound of Interest

Compound Name: Chloromethyl pivalate

Technical Support Center: Chloromethyl Pivalate

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of Chloromethyl pivalate.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Chloromethyl pivalate?

Al: Chloromethyl pivalate is a flammable liquid and vapor that can cause severe skin burns,
eye damage, and respiratory tract irritation.[1][2] It is also harmful if swallowed or inhaled.[3] It
Is classified as a lachrymator, meaning it can cause tearing.[1][2]

Q2: What personal protective equipment (PPE) is required when handling Chloromethyl
pivalate?

A2: A comprehensive range of PPE is necessary for handling this chemical. This includes
wearing appropriate protective eyeglasses or chemical safety goggles, protective gloves, and
clothing to prevent skin exposure.[4] A NIOSH/MSHA or European Standard EN 149 approved
respirator should be used if exposure limits are exceeded or if irritation occurs.[4]

Q3: What are the proper storage conditions for Chloromethyl pivalate?

A3: Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, strong acids, and strong bases.[1][4] The storage area should be
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designated as a flammables area, and the container should be kept tightly closed.[1][2]
Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash off with soap and plenty of water while removing
all contaminated clothing and shoes.[4] For eye contact, rinse immediately with plenty of water,
also under the eyelids, for at least 15 minutes.[2] In both instances, seek immediate medical
attention.[1][2]

Q5: How should a spill of Chloromethyl pivalate be handled?

A5: In the event of a spill, remove all sources of ignition and ensure adequate ventilation.[1]
Use non-sparking tools and explosion-proof equipment.[4][5] Absorb the spill with an inert, non-
combustible material such as sand or earth and place it in a suitable, closed container for
disposal.[1] Do not use combustible materials like sawdust.[1]

Troubleshooting Guide

Issue Possible Cause Solution

Move to a well-ventilated area

immediately. Ensure you are
Irritation to eyes or respiratory Inadequate ventilation or using the correct personal
system during handling. improper PPE. protective equipment, including

chemical safety goggles and a

suitable respirator.[4]

Do not use the compound.
The compound appears

) Potential degradation or Dispose of it according to your
discolored or has an unusual o o
q contamination. institution's hazardous waste
odor.
disposal procedures.
It is miscible with most organic
Difficulty in dissolving the Chloromethyl pivalate has solvents.[7] Use an
compound. limited solubility in water.[6] appropriate organic solvent for

your reaction.

Quantitative Data Summary
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Property Value Source
Molecular Formula C6H11CIO2 [2][6]
Molecular Weight 150.6 g/mol [6]
Appearance Clear C?Iorless to slightly (eI
yellow liquid

Boiling Point 146-148 °C [7]
Flash Point 40 °C (104 °F) [11[7]
Density 1.045 g/mL at 25 °C [7]

Experimental Protocols

General Handling and Dispensing Protocol:

Work in a well-ventilated chemical fume hood.

o Ensure an eyewash station and safety shower are readily accessible.[1]

o Wear the required personal protective equipment: chemical safety goggles, flame-retardant
lab coat, and appropriate chemical-resistant gloves.

e Ground and bond containers when transferring material to prevent static discharge.[1][5]
e Use only non-sparking tools.[2][5]
» Keep the container tightly closed when not in use.[1][5]

o Store away from heat, sparks, and open flames.[1][2]

Visualizations
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Chloromethyl Pivalate Spill Response
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General Experimental Workflow with Chloromethyl Pivalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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